Cas no 183016-22-0 (4-Amino-1-2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl-1,3,5-triazin-2(1H)-one)

4-Amino-1-2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl-1,3,5-triazin-2(1H)-one is a modified nucleoside derivative with potential applications in medicinal chemistry and nucleic acid research. Its structure features a 1,3,5-triazin-2(1H)-one base linked to a deoxyribose sugar moiety, which is further functionalized with a 4-methylbenzoyl group at the 5'-position. This modification enhances stability and may influence binding interactions in biochemical systems. The compound's unique architecture makes it a valuable intermediate for synthesizing nucleoside analogs or exploring structure-activity relationships in drug discovery. Its precise stereochemistry and protective group strategy offer controlled reactivity for targeted derivatization. The presence of the amino group provides a handle for further functionalization, broadening its utility in synthetic applications.
4-Amino-1-2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl-1,3,5-triazin-2(1H)-one structure
183016-22-0 structure
Product Name:4-Amino-1-2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl-1,3,5-triazin-2(1H)-one
CAS No:183016-22-0
MF:C16H18N4O5
MW:346.337923526764
CID:4777327
Update Time:2025-05-25

4-Amino-1-2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl-1,3,5-triazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • Decitabine impurity 2/((2R,3S,5R)-5-(4-amino-2-oxo-1,3,5-triazin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-yl)methyl 4-methylbenzoate
    • Decitabine Impurity 35
    • 4-Amino-1-[2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl]-1,3,5-triazin-2(1H)-one
    • Decitabine Impurity 35Q: What is Decitabine Impurity 35 Q: What is the CAS Number of Decitabine Impurity 35
    • ((2R,3S,5R)-5-(4-Amino-2-oxo-1,3,5-triazin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-yl)methyl 4-methylbenzoate
    • 4-Amino-1-2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl-1,3,5-triazin-2(1H)-one
    • Inchi: 1S/C16H18N4O5/c1-9-2-4-10(5-3-9)14(22)24-7-12-11(21)6-13(25-12)20-8-18-15(17)19-16(20)23/h2-5,8,11-13,21H,6-7H2,1H3,(H2,17,19,23)/t11-,12+,13+/m0/s1
    • InChI Key: LTKDRTCPODDNKU-YNEHKIRRSA-N
    • SMILES: O=C1N=C(N)N=CN1[C@H]1C[C@H](O)[C@@H](COC(C2C=CC(C)=CC=2)=O)O1

4-Amino-1-2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl-1,3,5-triazin-2(1H)-one Security Information

4-Amino-1-2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl-1,3,5-triazin-2(1H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A612445-1mg
4-Amino-1-[2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl]-1,3,5-triazin-2(1H)-one
183016-22-0
1mg
$ 207.00 2023-04-19
TRC
A612445-10mg
4-Amino-1-[2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl]-1,3,5-triazin-2(1H)-one
183016-22-0
10mg
$ 1642.00 2023-04-19

4-Amino-1-2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl-1,3,5-triazin-2(1H)-one Related Literature

Additional information on 4-Amino-1-2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl-1,3,5-triazin-2(1H)-one

Comprehensive Analysis of 4-Amino-1-2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl-1,3,5-triazin-2(1H)-one (CAS No. 183016-22-0)

In the realm of nucleoside analogs and modified carbohydrates, 4-Amino-1-2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl-1,3,5-triazin-2(1H)-one (CAS No. 183016-22-0) stands out as a compound of significant interest. This molecule, with its intricate structure, combines a pentofuranosyl backbone with a triazin-2(1H)-one moiety, making it a subject of study in pharmaceutical and biochemical research. Researchers are particularly intrigued by its potential applications in drug design, given its resemblance to natural nucleosides.

The compound's 4-methylbenzoyl group enhances its stability and bioavailability, a feature that aligns with current trends in optimizing drug-like properties. In recent years, the demand for modified nucleosides has surged, driven by their role in antiviral and anticancer therapies. This compound's unique structure positions it as a candidate for further exploration in these areas, especially as the scientific community seeks novel small-molecule therapeutics.

One of the most frequently asked questions in scientific forums is: "How do modified nucleosides like 4-Amino-1-2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl-1,3,5-triazin-2(1H)-one differ from their natural counterparts?" The answer lies in their altered sugar or base components, which can confer resistance to enzymatic degradation or improve target binding. This compound's β-D-erythro-pentofuranosyl configuration is particularly noteworthy, as it mimics natural sugars while offering synthetic versatility.

From a synthetic chemistry perspective, the introduction of the 4-methylbenzoyl protecting group is a strategic choice. Protecting groups are pivotal in multi-step syntheses, and this one is favored for its balance between stability and ease of removal. This aspect resonates with researchers exploring green chemistry and sustainable synthetic routes, as minimizing harsh deprotection conditions is a growing priority.

The compound's 1,3,5-triazin-2(1H)-one core is another focal point. Triazine derivatives are known for their diverse biological activities, and this scaffold is often leveraged in medicinal chemistry. Recent publications highlight triazine-based compounds as inhibitors of key enzymes, sparking interest in whether this molecule could be tailored for similar applications. Its 4-amino substitution further expands its reactivity profile, enabling derivatization for structure-activity relationship studies.

In the context of drug discovery, the compound's physicochemical properties are critical. Its molecular weight and logP value suggest moderate permeability, a trait desirable for orally administered drugs. These characteristics are frequently queried in computational chemistry databases, reflecting the industry's shift toward in silico screening to accelerate lead optimization.

Another trending topic is the role of carbohydrate mimetics in addressing drug resistance. As pathogens and cancer cells evolve mechanisms to evade traditional therapies, compounds like 4-Amino-1-2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl-1,3,5-triazin-2(1H)-one offer fresh avenues for intervention. Its structural novelty could circumvent resistance pathways, a hypothesis under investigation in several labs.

Supply chain transparency is also a hot-button issue. With CAS No. 183016-22-0, suppliers and researchers emphasize batch-to-batch consistency, especially for rare building blocks. Certificates of analysis detailing purity (>98% by HPLC) and spectroscopic validation (NMR, MS) are now standard requests, underscoring the importance of quality control in high-value intermediates.

Looking ahead, the integration of artificial intelligence in compound design may unlock new uses for this molecule. Predictive models could suggest optimal modifications to enhance its selectivity or reduce off-target effects. Such applications align with the broader goal of precision medicine, where tailored therapies are paramount.

In summary, 4-Amino-1-2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl-1,3,5-triazin-2(1H)-one exemplifies the intersection of synthetic ingenuity and biological relevance. Its study not only advances fundamental science but also holds promise for addressing unmet medical needs, making it a compound worth watching in the coming years.

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